3-(Allyloxy)-4-fluorophenol
Description
3-(Allyloxy)-4-fluorophenol is a fluorinated phenolic compound featuring a hydroxyl group at the 1-position, a fluorine atom at the 4-position, and an allyloxy (CH₂=CHCH₂O-) substituent at the 3-position of the aromatic ring. The allyloxy group introduces both steric bulk and electron-donating effects, while the fluorine atom enhances the compound’s electronic properties and metabolic stability. This structure makes it a candidate for applications in pharmaceuticals, agrochemicals, and materials science.
Properties
Molecular Formula |
C9H9FO2 |
|---|---|
Molecular Weight |
168.16 g/mol |
IUPAC Name |
4-fluoro-3-prop-2-enoxyphenol |
InChI |
InChI=1S/C9H9FO2/c1-2-5-12-9-6-7(11)3-4-8(9)10/h2-4,6,11H,1,5H2 |
InChI Key |
LQBHZBZJZRWNHC-UHFFFAOYSA-N |
Canonical SMILES |
C=CCOC1=C(C=CC(=C1)O)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
Key fluorophenol derivatives and their distinguishing features:
Acidity and Reactivity
- Acidity (pKa): The allyloxy group in 3-(Allyloxy)-4-fluorophenol is electron-donating, likely raising its pKa compared to 4-fluorophenol (pKa ~9.9). In contrast, 4-fluoro-3-(trifluoromethyl)phenol, with a strong electron-withdrawing CF₃ group, exhibits significantly lower pKa (~8.5) . 3-Fluorophenol (pKa ~9.8) and 4-fluorophenol (pKa ~9.9) show minimal acidity differences due to positional effects .
- Reactivity in Synthesis: Allyloxy groups are typically introduced via nucleophilic substitution (e.g., allyl bromide with fluorophenol under K₂CO₃ catalysis ). This contrasts with longer alkoxy chains (e.g., octyloxy), which may require phase-transfer catalysts due to steric hindrance .
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